2-[(Ethoxyhydroxyphosphinyl)oxy]-N,N,N-trimethylethanaminium Inner Salt

• Molecular Formula: C7H18NO4P
• Molecular Weight: 211.20 g/mol
• IUPAC Name: ethyl 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C7H18NO4P/c1-5-11-13(9,10)12-7-6-8(2,3)4/h5-7H2,1-4H3
• InChI Key: JGENYNHRIOHZOP-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)([O-])OCC[N+](C)(C)C

Description

2-[(Ethoxyhydroxyphosphinyl)oxy]-N,N,N-trimethylethanaminium Inner Salt is a chemical compound with the molecular formula C7H18NO4P and a molecular weight of 211.2 g/mol. This compound is known for its unique structure, which includes an ethoxyhydroxyphosphinyl group attached to a trimethylethanaminium moiety. It is used in various scientific research applications due to its distinct chemical properties.

Preparation Methods

The synthesis of 2-[(Ethoxyhydroxyphosphinyl)oxy]-N,N,N-trimethylethanaminium Inner Salt involves several steps. One common method includes the reaction of trimethylamine with ethyl phosphorodichloridate, followed by hydrolysis to form the desired product . The reaction conditions typically involve controlled temperatures and the use of solvents such as dichloromethane. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

2-[(Ethoxyhydroxyphosphinyl)oxy]-N,N,N-trimethylethanaminium Inner Salt undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form phosphine oxides under specific conditions.

Reduction: It can be reduced using reducing agents like lithium aluminum hydride.

Substitution: The ethoxy group can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[(Ethoxyhydroxyphosphinyl)oxy]-N,N,N-trimethylethanaminium Inner Salt has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(Ethoxyhydroxyphosphinyl)oxy]-N,N,N-trimethylethanaminium Inner Salt involves its interaction with specific molecular targets. It can act as a ligand, binding to metal ions and other molecules, thereby influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar compounds to 2-[(Ethoxyhydroxyphosphinyl)oxy]-N,N,N-trimethylethanaminium Inner Salt include:

2-[(Ethoxyhydroxyphosphinyl)oxy]ethyl methacrylate: This compound has a similar ethoxyhydroxyphosphinyl group but differs in its overall structure and applications.

Glycerylphosphorylcholine: This compound shares some structural similarities but has different biological roles and applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical properties and reactivity.